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Compound of Interest

Compound Name: 2-(4-Methylphenoxy)triethylamine

CAS No.: 2759-98-0

Cat. No.: B1222057

Get Quote

Introduction & Biological Context
Lycopene cyclases (LCY) are pivotal enzymes in the carotenoid biosynthesis pathway.[1][2]

They catalyze the cyclization of the linear, red pigment lycopene into cyclic, orange/yellow

provitamin A carotenoids (such as

-carotene).[2] Inhibition of this step is a key target for metabolic engineering (to boost lycopene
content) and herbicide development (inducing photobleaching).

MPTA (2-(4-methylphenoxy)triethylamine hydrochloride) is a tertiary amine bioregulator. It

acts as a potent inhibitor of both lycopene

-cyclase (LCY-B) and lycopene

-cyclase (LCY-E). Mechanistically, MPTA mimics the carbocation transition state of the
cyclization reaction or alters the local charge environment at the active site, effectively blocking
ring formation and causing the accumulation of lycopene.

This guide details two complementary assay platforms:
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Cell-Based Heterologous Screen: A high-throughput E. coli color complementation assay.

Microsomal Enzymatic Assay: A quantitative, cell-free biochemical assay using isolated

membranes.

Mechanism of Action
The conversion of lycopene to

-carotene requires the formation of two

-ionone rings.[2] This reaction consumes NADPH and proceeds through a carbonium ion
intermediate. Tertiary amines like MPTA interfere with this cationic step.

Diagram 1: Carotenoid Biosynthesis & MPTA Inhibition
The following diagram illustrates the specific blockade of LCY-B/E by MPTA.
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Figure 1: MPTA specifically targets the cyclization step, preventing the conversion of red

lycopene into orange beta-carotene.

Protocol A: E. coli Color Complementation Screen
Purpose: Rapid, qualitative/semi-quantitative screening of inhibitor efficacy. Principle:E. coli

transformed with plasmid pAC-LYC (carrying crtE, crtB, crtI) produce lycopene (Red colonies).

[3] Co-transformation with a cyclase gene (e.g., crtY or plant LCY) converts this to

-carotene (Yellow/Orange colonies). Addition of MPTA reverts the colonies to Red.
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Materials
Strain:E. coli BL21(DE3) or XL1-Blue.

Plasmids:

pAC-LYC (Lycopene producer, Chloramphenicol res).

pET-LCY or pCDF-LCY (Cyclase expressor, Ampicillin/Spectinomycin res).

Reagents: MPTA-HCl (Sigma/ChemDiv), IPTG, Antibiotics.

Growth Medium: LB Agar and Liquid Broth.

Step-by-Step Methodology
Transformation: Co-transform E. coli with pAC-LYC and the target Cyclase plasmid. Plate on

LB agar with appropriate antibiotics.

Inoculation: Pick a single colony (should be orange/yellow) into 5 mL LB + antibiotics.

Incubate overnight at 37°C.

Induction & Treatment:

Dilute overnight culture 1:100 into fresh LB (2 mL in 24-well deep well plates).

Grow to OD600 ~ 0.5.

Add IPTG (0.1 - 0.5 mM final) to induce Cyclase expression.

Add MPTA at varying concentrations (0, 10, 50, 100, 500

M). Dissolve MPTA in water or Ethanol (keep solvent <1%).

Incubation: Incubate at 28°C (lower temp aids proper folding of cyclase) for 24–48 hours in

the dark.

Visual Scoring:
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Control (No MPTA): Culture pellet is Orange/Yellow.

Inhibited (+ MPTA): Culture pellet shifts to Pink/Red.

Extraction for Quantification:

Pellet 1 mL of cells (3000 x g, 5 min).

Discard supernatant.

Resuspend pellet in 1 mL Acetone:Methanol (7:3). Vortex vigorously.

Incubate 15 min at 55°C (dark).

Centrifuge (10,000 x g, 5 min). Collect supernatant for HPLC.[4]

Protocol B: Microsomal (Cell-Free) Enzymatic Assay
Purpose: Precise determination of IC50 values and kinetic characterization. Principle: LCY is a

membrane-associated protein. This assay uses microsomal fractions from LCY-overexpressing

cells. Exogenous lycopene is supplied in a lipid-compatible format.

Reagent Setup
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Component
Concentration/Compositio
n

Role

Lysis Buffer
50 mM HEPES (pH 7.2), 1 mM

DTT, Protease Inhibitors
Cell disruption

Assay Buffer
50 mM Tris-HCl (pH 7.5), 5

mM MgCl2, 2 mM MnSO4
Reaction environment

Cofactor Mix
2 mM NADPH, 10

M FAD
Required for hydride transfer

Substrate Stock
Lycopene in Tween-80 or

Liposomes
Hydrophobic substrate delivery

Stop Solution 10% KOH in Methanol
Terminates reaction &

saponifies

Step-by-Step Methodology
Phase 1: Enzyme Preparation

Express LCY in E. coli or Yeast.

Lyse cells via French Press or Sonication in Lysis Buffer.

Microsome Isolation: Centrifuge lysate at 10,000 x g (15 min) to remove debris. Centrifuge

supernatant at 100,000 x g (60 min).

Resuspend the resulting membrane pellet (microsomes) in Assay Buffer. Protein conc.

should be ~5-10 mg/mL.

Phase 2: Reaction Assembly
Work in dim or yellow light to prevent lycopene degradation.

Substrate Preparation: Sonicate Lycopene (final assay conc. 5-10

M) into Assay Buffer containing 0.1% Tween-80. Critical: Ensure a stable dispersion.
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Reaction Mix (200

L total):

100

L Substrate Mix.

20

L MPTA (various concentrations).[5]

50

L Microsomal Fraction (Enzyme).

Pre-incubate 5 min at 30°C.

Start: Initiate by adding 30

L Cofactor Mix (NADPH/FAD).

Incubation: Incubate at 30°C for 30–60 minutes with gentle shaking.

Stop: Add 200

L Stop Solution (KOH/MeOH).

Phase 3: Extraction[6]
Add 500

L Hexane (or Petroleum Ether).

Vortex vigorously for 30 seconds.

Centrifuge (2000 x g, 2 min) to separate phases.

Collect the upper organic phase (containing carotenoids).[4]

Evaporate to dryness under Nitrogen gas.
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Re-dissolve in 100

L HPLC Mobile Phase.

Analytical Validation (HPLC)[4][7][8]
To quantify the inhibition, you must measure the ratio of Lycopene (Substrate) to

-Carotene (Product).

Column: C30 Reverse Phase (e.g., YMC Carotenoid) is preferred for isomer separation; C18

is acceptable for general separation.

Flow Rate: 1.0 mL/min.

Detection: Diode Array Detector (DAD). Monitor 450 nm (

-carotene) and 503 nm (Lycopene).[7]

Gradient Table (Standard C18):

Time (min)
Solvent A
(Methanol/Acetonitrile/Wat
er)

Solvent B (MTBE or DCM)

0 90% 10%

20 50% 50%

25 10% 90%

| 30 | 90% | 10% |

Experimental Workflow Visualization
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Figure 2: End-to-end workflow for the cell-based MPTA inhibition assay.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

No Activity in Controls
Enzyme inactive or cofactor

degradation.

Freshly prepare NADPH.

Ensure LCY expression at

28°C (solubility issue).

Low Substrate Conversion Lycopene aggregation.

Increase Tween-80 (up to

0.5%) or use

phosphatidylcholine

liposomes.

Inconsistent Inhibition MPTA precipitation.

Dissolve MPTA in

water/ethanol; do not exceed

solubility limits in aqueous

buffer.

Peak Tailing (HPLC)
Column degradation or lipid

contamination.

Use a C30 column specifically

for carotenoids; wash column

with DCM between runs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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